![molecular formula C13H16N2O5S B269608 2-methyl-3-oxo-N-[2-(vinyloxy)ethyl]-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide](/img/structure/B269608.png)
2-methyl-3-oxo-N-[2-(vinyloxy)ethyl]-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
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Overview
Description
2-methyl-3-oxo-N-[2-(vinyloxy)ethyl]-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide is a synthetic compound that belongs to the family of sulfonamides. It has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 2-methyl-3-oxo-N-[2-(vinyloxy)ethyl]-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide varies depending on its application. As a fluorescent probe, it binds to amino acids in proteins and emits fluorescence upon excitation. As a photosensitizer, it generates singlet oxygen upon exposure to light, which can induce cell death in cancer cells. As a kinase inhibitor, it blocks the activity of specific enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound also vary depending on its application. As a fluorescent probe, it can be used to visualize protein localization and interactions in cells. As a photosensitizer, it can induce oxidative stress and apoptosis in cancer cells. As a kinase inhibitor, it can inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 2-methyl-3-oxo-N-[2-(vinyloxy)ethyl]-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide in lab experiments include its high selectivity and sensitivity, its ability to target specific proteins and enzymes, and its versatility in various applications. However, its limitations include its potential toxicity, its instability in certain conditions, and its limited availability and high cost.
Future Directions
For 2-methyl-3-oxo-N-[2-(vinyloxy)ethyl]-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide include further optimization of its synthesis method, development of new applications in scientific research, and exploration of its potential in clinical settings. Additionally, research can focus on improving its stability and reducing its toxicity to increase its safety and efficacy.
Synthesis Methods
The synthesis method for 2-methyl-3-oxo-N-[2-(vinyloxy)ethyl]-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide involves the reaction of 2-(vinyloxy)ethylamine with 2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is purified through column chromatography to obtain the final compound.
Scientific Research Applications
2-methyl-3-oxo-N-[2-(vinyloxy)ethyl]-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide has been used in various scientific research applications, including as a fluorescent probe for protein labeling, a photosensitizer for photodynamic therapy, and a kinase inhibitor for cancer treatment.
properties
Molecular Formula |
C13H16N2O5S |
---|---|
Molecular Weight |
312.34 g/mol |
IUPAC Name |
N-(2-ethenoxyethyl)-2-methyl-3-oxo-4H-1,4-benzoxazine-6-sulfonamide |
InChI |
InChI=1S/C13H16N2O5S/c1-3-19-7-6-14-21(17,18)10-4-5-12-11(8-10)15-13(16)9(2)20-12/h3-5,8-9,14H,1,6-7H2,2H3,(H,15,16) |
InChI Key |
YMSJRZMKFSPNKE-UHFFFAOYSA-N |
SMILES |
CC1C(=O)NC2=C(O1)C=CC(=C2)S(=O)(=O)NCCOC=C |
Canonical SMILES |
CC1C(=O)NC2=C(O1)C=CC(=C2)S(=O)(=O)NCCOC=C |
Origin of Product |
United States |
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